[2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine

• IUPAC Name: N'-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C7H9ClN4/c1-12(2)5-9-7-4-3-6(8)10-11-7/h3-5H,1-2H3
• InChI Key: PXNSZQOCCRKKAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NN=C(C=C1)Cl
• Molecular Formula: C7H9ClN4
• DSSTOX Substance ID: DTXSID50425481
• Molecular Weight: 184.62 g/mol
• CAS No.: 188861-58-7

Description

[2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine, also known as N’-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide, is a research chemical with the molecular formula C7H9ClN4 and a molecular weight of 184.63 g/mol. This compound is characterized by its pyridazine ring, which is a six-membered heterocyclic structure containing two adjacent nitrogen atoms.

Scientific Research Applications

[2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is utilized in the study of biological systems, particularly in understanding the interactions between small molecules and biological targets.

Medicine: Research involving this compound includes its potential use in drug discovery and development, particularly for its antimicrobial, anticancer, and anti-inflammatory properties.

Industry: It is used in the development of agrochemicals and other industrial applications due to its versatile chemical properties.

Mechanism of Action

Target of Action

Pyridazine compounds, which this compound is a derivative of, have been shown to interact with a wide range of biological targets .

Mode of Action

Pyridazine derivatives have been reported to exhibit various pharmacological activities, suggesting that they may interact with their targets in multiple ways .

Biochemical Pathways

Pyridazine derivatives have been associated with a wide range of biological activities, indicating that they may influence multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetics of similar compounds can provide some insights .

Result of Action

Pyridazine derivatives have been reported to exhibit various pharmacological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly impact the action of similar compounds .

Preparation Methods

The synthesis of [2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine typically involves the reaction of 6-chloro-3-pyridazinecarboxylic acid with dimethylamine under specific conditions. The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but optimized for larger scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

[2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Comparison with Similar Compounds

Similar compounds to [2-(6-Chloro-3-pyridazinyl)-2-azavinyl]dimethylamine include other pyridazine derivatives such as pyridazinone and pyridazinecarboxylic acid. These compounds share the pyridazine core structure but differ in their substituents, leading to variations in their chemical and biological properties

Synthesis routes and methods

Procedure details

A mixture of 3-amino-6-chloropyridazine (1.3 g, 10 mmol) and dimethylformamide dimethylacetal (1.35 ml, 10.2 mmol) was heated at reflux for 2 h and concentrated under vacuum to afford a brown solid. After recrystallization with EtOAc, 1.5 g of N′-(6-Chloro-pyridazin-3-yl)-N,N-dimethyl-formamidine was obtained in 81% yield.